Cas no 1027513-43-4 (Ethyl 3-Fluoro-4-iodobenzoate)

• Product Name: Ethyl 3-Fluoro-4-iodobenzoate
• CAS No: 1027513-43-4
• MF: C₉H₈FIO₂
• MW: 294.061498641968
• CID: 4568573
• PubChem ID: 39058270
• Update Time: 2025-05-21

Ethyl 3-Fluoro-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl-3-fluoro-4-iodobenzoate
• Ethyl 3-Fluoro-4-iodobenzoate
• CRB51343
• D75340
• DB-142164
• FS-5695
• AKOS027385698
• CS-0092635
• ETHYL3-FLUORO-4-IODOBENZOATE
• SCHEMBL16010879
• 1027513-43-4
• YKLQREFLOXXOCG-UHFFFAOYSA-N

• MDL： MFCD09800727
• Inchi： 1S/C9H8FIO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： YKLQREFLOXXOCG-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=CC=1F

Computed Properties

• Exact Mass: 293.95531g/mol
• Monoisotopic Mass: 293.95531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-Fluoro-4-iodobenzoate

Comprehensive Guide to Ethyl 3-Fluoro-4-iodobenzoate (CAS No. 1027513-43-4): Properties, Applications, and Industry Insights

Ethyl 3-Fluoro-4-iodobenzoate (CAS No. 1027513-43-4) is a specialized fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its iodo and fluoro functional groups, serves as a versatile building block in organic synthesis. Its unique structure enables applications in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for constructing complex molecular architectures.

In recent years, the demand for halogenated benzoates like Ethyl 3-Fluoro-4-iodobenzoate has surged due to their role in developing active pharmaceutical ingredients (APIs). Researchers frequently search for "fluorinated benzoate derivatives" or "iodoaromatic compounds for drug discovery," reflecting the compound's niche yet growing importance. The electron-withdrawing properties of the fluoro and iodo substituents enhance its reactivity, making it ideal for palladium-catalyzed transformations.

From an industrial perspective, Ethyl 3-Fluoro-4-iodobenzoate aligns with trends favoring sustainable synthetic routes. Laboratories increasingly prioritize "green chemistry alternatives" and "high-yielding halogenation methods," topics often associated with this compound's optimization. Its stability under ambient conditions and compatibility with microwave-assisted synthesis further elevate its utility in modern workflows.

Analytical data for CAS No. 1027513-43-4 typically includes high HPLC purity (>98%) and consistent NMR spectra, ensuring reproducibility. The compound's molecular weight (294.05 g/mol) and melting point range are critical for formulation scientists exploring "precursor scalability" or "crystallization techniques." These metrics are frequently queried in academic and patent literature.

Emerging applications of Ethyl 3-Fluoro-4-iodobenzoate extend to material science, where its aromatic core contributes to liquid crystal and OLED intermediate development. Searches for "iodo-fluoro aromatics in electronics" highlight this intersection. Regulatory-compliant synthesis protocols (avoiding hazardous reagents) are now a focal point, addressing concerns about "safer halogen handling" in manufacturing.

In summary, Ethyl 3-Fluoro-4-iodobenzoate exemplifies how targeted halogenation strategies drive innovation across disciplines. Its dual functionality—combining fluorine's metabolic stability and iodine's leaving-group potential—makes it indispensable for researchers tackling "selective C-H activation" or "heterocycle functionalization." As synthetic methodologies evolve, this compound's role in high-value chemical production will undoubtedly expand.